4-[(4-Aminophenyl)sulfanyl]-3-(butylamino)-5-sulfamoylbenzoic acid

• CAS RN: 53136-48-4
• Molecular Formula: C17H21N3O4S2
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 4-(4-aminophenyl)sulfanyl-3-(butylamino)-5-sulfamoylbenzoic acid
• InChI: InChI=1S/C17H21N3O4S2/c1-2-3-8-20-14-9-11(17(21)22)10-15(26(19,23)24)16(14)25-13-6-4-12(18)5-7-13/h4-7,9-10,20H,2-3,8,18H2,1H3,(H,21,22)(H2,19,23,24)
• InChI Key: RVYHLHYVDRXGOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C(=CC(=C1)C(=O)O)S(=O)(=O)N)SC2=CC=C(C=C2)N

Description

4-[(4-Aminophenyl)sulfanyl]-3-(butylamino)-5-sulfamoylbenzoic acid is a useful research compound. Its molecular formula is C17H21N3O4S2 and its molecular weight is 395.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The mixture of 2.8 g of 4-(4-acetamidophenylmercapto)-3-n-butylamino-5-sulfamoylbenzoic acid and 28 ml of 2N aqueous sodium hydroxide is refluxed for 1 hour under nitrogen. After cooling to room temperature it is filtered, the filtrate acidified with glacial acetic acid to a pH of 4-5, the precipitate formed filtered off, washed with water and recrystallized from 50% aqueous ethanol, to yield the 4-(4-aminophenylmercapto)-3-n-butylamino-5-sulfamoylbenzoic acid of the formula ##SPC11##

Synthesis routes and methods II

Procedure details

To the solution of 1.52 g of 4-(4-acetamidophenylmercapto)-3-amino-5-sulfamoylbenzoic acid in 600 ml of dimethylformamide, 40 g of butyraldehyde and 1.60 g of molecular sieves [Na12 (AlSiO4)12. 27 H2O], 36 g of sodium cyanoborohydride are added while stirring under nitrogen and keeping the temperature between about 20° and 30° for 1 hour. After stirring the mixture for 68 hours at room temperature, 6 lt of water are added, followed by 110 ml of concentrated hydrochloric acid and stirring is continued for 1 hour. The precipitate formed is filtered off, washed with water, dissolved in 1.2 lt of 2N aqueous sodium hydroxide and the solution refluxed for 2 hours under nitrogen. After cooling to room temperature it is filtered and the filtrate combined with 250 ml of glacial acetic acid. The precipitate formed is collected, 333 g thereof are dissolved in 2.8 lt of hot, 80% aqueous acetonitrile, the solution filtered, the filter washed with 500 ml more of said acetonitrile and the filtrate diluted with 3.3 lt of hot water. The precipitate formed at 14° is filtered off, taken up in 2.15 lt of hot, 90% aqueous ethanol and the solution diluted with 2.5 lt of hot water. The solids separated after cooling are collected and washed with water, to yield the 4-(4-aminophenylmercapto)-3-n-butylamino-5-sulfamoylbenzoic acid melting at 232°-234°, it is identical with that obtained according to Example 3.